Cas no 2092153-87-0 (2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone)

• Product Name: 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone
• CAS No: 2092153-87-0
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 6361800
• PubChem ID: 131281774
• Update Time: 2025-10-30

2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone
• 2,2-difluoro-1-(2-fluoro-3-methylphenyl)ethan-1-one
• EN300-1668327
• 2092153-87-0

• Inchi： 1S/C9H7F3O/c1-5-3-2-4-6(7(5)10)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： DJVKXARMRPMENK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1F)(=O)C(F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone

Comprehensive Overview of 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone (CAS No. 2092153-87-0)

2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone (CAS No. 2092153-87-0) is a fluorinated aromatic ketone compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its difluoro and fluoro-methylphenyl substituents, is a versatile intermediate in organic synthesis. Its molecular structure, which includes a carbonyl group and fluorine atoms, makes it particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in fluorinated compounds like 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone can be attributed to their enhanced stability, bioavailability, and metabolic resistance. These properties are highly sought after in drug discovery, where fluorine incorporation is a common strategy to improve the efficacy of therapeutic agents. Researchers and chemists are increasingly exploring this compound for its potential in creating next-generation small-molecule drugs and biologically active compounds.

In the context of green chemistry and sustainable synthesis, 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone has also been studied for its role in reducing environmental impact. Fluorinated compounds often require fewer synthetic steps and generate less waste compared to traditional organic molecules. This aligns with the global push toward eco-friendly chemical processes and reduced carbon footprints, making it a topic of interest for environmentally conscious industries.

Another area where this compound shines is in the field of material science. Its unique electronic properties, driven by the fluorine atoms, make it a candidate for developing advanced polymers and electronic materials. For instance, fluorinated aromatic ketones are known to contribute to the thermal stability and dielectric properties of high-performance materials used in electronics and coatings.

From a commercial perspective, the demand for 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone is expected to rise as industries seek innovative solutions for drug development and material engineering. Its CAS No. 2092153-87-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of their clients.

For those interested in the synthetic pathways of 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone, recent studies have highlighted methods involving fluorination reactions and Friedel-Crafts acylation. These approaches are optimized for high yield and purity, ensuring the compound meets the stringent standards required for pharmaceutical intermediates and specialty chemicals.

In summary, 2,2-Difluoro-1-(2-fluoro-3-methylphenyl)ethanone (CAS No. 2092153-87-0) is a compound of significant scientific and industrial value. Its applications span drug discovery, material science, and sustainable chemistry, making it a focal point for researchers and manufacturers alike. As the demand for fluorinated compounds continues to grow, this ketone derivative is poised to play a pivotal role in shaping the future of chemical innovation.